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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive interpretation of the nickel-vanadium (Ni-V)

binary phase diagram, a critical tool for materials science, alloy development, and

understanding the behavior of Ni-V containing systems. This document summarizes the

essential quantitative data, details the experimental methodologies for phase diagram

determination, and presents a visual representation of the phase relationships.

Introduction to the Nickel-Vanadium System
The nickel-vanadium system is characterized by the formation of several intermetallic

compounds and solid solutions, which dictate the properties of Ni-V alloys at various

temperatures and compositions. Understanding these phase transformations is crucial for

applications where high strength, corrosion resistance, and specific electronic or catalytic

properties are desired.

Data Presentation: Invariant Reactions and Phase
Boundaries
The following tables summarize the key quantitative data for the invariant reactions and phase

boundaries in the Ni-V system. These values have been compiled from various metallurgical

assessments and experimental studies.

Table 1: Invariant Reactions in the Nickel-Vanadium Binary System
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Reaction Type Temperature (°C)
Composition (at. %
V)

Reaction

Peritectic ~1540 ~23 L + (Ni) ↔ σ

Eutectic ~1287 ~49 L ↔ σ + NiV₃

Peritectoid ~1200 ~33.3 σ + (Ni) ↔ Ni₂V

Peritectoid ~1040 ~25 Ni₂V + (Ni) ↔ Ni₃V

Eutectoid ~900 ~40 σ ↔ Ni₂V + NiV₃

Table 2: Solid Solubility Limits

Phase Solute
Maximum
Solubility (at. %)

Temperature (°C)

(Ni) V ~28 ~1287

(V) Ni ~10 ~1287

Table 3: Crystal Structures of Phases

Phase Formula
Crystal
Structure

Pearson
Symbol

Space Group

(Ni) -
Face-Centered

Cubic (FCC)
cF4 Fm-3m

(V) -
Body-Centered

Cubic (BCC)
cI2 Im-3m

Ni₃V Ni₃V Tetragonal tI8 I4/mmm

Ni₂V Ni₂V Orthorhombic oI12 Immm

σ NiV Tetragonal tP30 P4₂/mnm

NiV₃ NiV₃ Tetragonal tI8 I4/mmm
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Experimental Protocols for Phase Diagram
Determination
The determination of the Ni-V binary phase diagram relies on a combination of experimental

techniques to identify phase transitions and establish phase boundaries.

Sample Preparation
High-purity nickel (99.9 wt.%) and vanadium (99.9 wt.%) are used as starting materials. Alloys

of various compositions are prepared by arc melting the constituents in an inert atmosphere

(e.g., argon) to prevent oxidation. The samples are re-melted multiple times to ensure

homogeneity. For the study of solid-state transformations, the as-cast alloys are subjected to

long-term annealing at different temperatures in vacuum-sealed quartz tubes followed by

quenching in water or oil to retain the high-temperature microstructure.

Thermal Analysis
Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA) are employed

to detect the temperatures of phase transformations. In these techniques, the temperature of a

sample is increased or decreased at a constant rate, and the difference in temperature or heat

flow between the sample and a reference material is measured. Endothermic or exothermic

peaks in the DSC/DTA curves correspond to phase transitions such as melting, solidification,

and solid-state transformations.

Microstructural and Phase Analysis
X-Ray Diffraction (XRD) is a primary tool for identifying the crystal structures of the phases

present in the alloys at different temperatures. By analyzing the diffraction patterns of

quenched samples, the phases and their crystal structures can be determined.

Scanning Electron Microscopy (SEM) coupled with Energy-Dispersive X-ray Spectroscopy

(EDX) is used to visualize the microstructure of the alloys and to determine the chemical

composition of the constituent phases. Backscattered electron imaging in SEM is particularly

useful for distinguishing between phases with different average atomic numbers.

Electron Probe Microanalysis (EPMA) provides more precise quantitative chemical analysis of

the phases, which is crucial for determining the phase boundaries with high accuracy.
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Visualization of the Nickel-Vanadium Phase Diagram
The following diagram, generated using the Graphviz (DOT language), illustrates the logical

relationships between the phases in the Ni-V binary system as a function of temperature and

composition.
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A simplified representation of the Ni-V binary phase diagram.

This guide provides a foundational understanding of the nickel-vanadium binary phase

diagram. For specific applications, it is recommended to consult detailed and critically assessed

phase diagrams from reputable materials science databases.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Nickel-Vanadium
Binary Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484145#nickel-vanadium-binary-phase-diagram-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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